Calcium chloride Ca 45

• CAS No.: 14336-71-1
• Molecular Formula: CaCl2
• Molecular Weight: 115.86 g/mol
• IUPAC Name: calcium-45(2+);dichloride
• InChI: InChI=1S/Ca.2ClH/h;2*1H/q+2;;/p-2/i1+5
• InChI Key: UXVMQQNJUSDDNG-HDMMMHCHSA-L
• SMILES: [Cl-].[Cl-].[Ca+2]
• Isomeric SMILES: [Cl-].[Cl-].[45Ca+2]

Description

Introduction to Calcium Chloride Ca-45

Calcium-45 chloride is a water-soluble radioactive compound containing the calcium-45 isotope. Its chemical behavior mirrors that of natural calcium, making it an ideal tracer for studying calcium-dependent biological processes while its radioactive nature allows for precise detection and quantification. As a tracer compound, 45CaCl2 has become an essential tool in various fields including physiology, pharmacology, environmental science, and medicine.

Historical Context and Development of Ca-45 as a Radiotracer

The development of calcium-45 as a radiotracer has a rich scientific history spanning several decades. The process of sodium-calcium exchange was first described in the 1960s through the measurement of sodium-dependent calcium-45 fluxes, marking one of the earliest significant applications of this isotope in biochemical research. This pioneering work laid the foundation for understanding critical cellular processes involving calcium transport.

While calcium compounds had been known for millennia, their chemical composition remained poorly understood until the 17th century. The development of radioactive calcium isotopes as experimental tools came much later, following advances in nuclear physics during the mid-20th century.

The timeline of calcium channel discovery provides additional context for calcium-45's importance. The field experienced an extraordinarily long gestation period from first observations in the 1950s to comprehensive characterization, with calcium-45 playing a crucial role in these investigations. Early researchers like Macklin and Ketelle conducted foundational studies on the beta spectrum of calcium-45 in 1950, while Delaney and Poole investigated its half-life in 1953.

Standardization methods for calcium-45 radioactive solutions were developed over time, with techniques such as the tracing method and 4πβ-γ coincidence method emerging as reliable approaches to ensure accurate measurements. These methodological advances were critical for establishing calcium-45 as a dependable research tool.

Isotopic Properties and Decay Characteristics

Calcium-45 exhibits well-defined nuclear properties that make it particularly suitable for biological research. It decays primarily by beta minus emission to the ground state of scandium-45, with a physical half-life of 162.64 ± 0.11 days. This relatively long half-life provides a practical timeframe for experimental work while still offering sufficient radioactivity for detection.

The beta particles emitted by calcium-45 have a maximum energy of 258.0 ± 0.7 keV and an average energy of 76.8 keV. These moderate-energy beta emissions can be efficiently detected using appropriate instrumentation while posing manageable radiation safety concerns.

Table 1: Nuclear Properties of Calcium-45

Property	Value
Half-life	162.64 ± 0.11 days
Decay mode	Beta minus (100% abundance)
Maximum beta energy	258.0 ± 0.7 keV
Average beta energy	76.8 keV
Decay product	Scandium-45 (stable)
Specific activity	17,800 curies/gram

Calcium-45 is part of a broader family of calcium isotopes. There are 26 known isotopes of calcium, ranging from calcium-35 to calcium-60, with calcium-45 being one of the most stable artificial isotopes. The stability hierarchy among artificial calcium isotopes places calcium-45 at the top with its 163-day half-life, followed by calcium-47 with a considerably shorter half-life of 4.5 days.

The decay scheme of calcium-45 is relatively straightforward, with 99.998% of disintegrations proceeding directly to the ground state of scandium-45 through an allowed beta transition. A minor decay branch (0.002%) involves a unique first forbidden beta transition to an excited state of scandium-45, which subsequently de-excites via a 12.4 keV gamma transition. This simple decay scheme contributes to calcium-45's utility as a clean beta emitter for research applications.

Preparation Methods

Slurry Formation and Acid Neutralization

A slurry is prepared by dispersing $\text{CaO}$ (200 mesh particle size) in an aqueous calcium chloride solution (16.7% w/w). The slurry is vigorously stirred to facilitate hydration, forming calcium hydroxide ($\text{Ca(OH)}_2$), which reacts with $\text{HCl}$ to yield $\text{CaCl}_2$:

$$\text{CaO} + \text{H}$$2\text{O} \rightarrow \text{Ca(OH)}2 \quad \text{(hydration)}
$$\text{Ca(OH)}$$2 + 2\text{HCl} \rightarrow \text{CaCl}2 + 2\text{H}_2\text{O} \quad \text{(neutralization)}

Key parameters include:

• Slurry concentration : 15% $\text{CaO}$ in 16.7% $\text{CaCl}_2$ solution optimizes reactivity.

• HCl concentration : 12–23.5% $\text{HCl}$ balances reaction rate and safety.

• Stoichiometric ratio : A 10–20% excess of $\text{CaO}$ ensures complete acid neutralization and pH control.

Oxidative Pretreatment of Hydrochloric Acid

Impurities in $\text{HCl}$, particularly iron ($\text{Fe}^{2+}$), can discolor the final product. Pretreatment with oxidizing agents such as hydrogen peroxide ($\text{H}_2\text{O}_2$) or sodium hypochlorite ($\text{NaOCl}$) converts $\text{Fe}^{2+}$ to $\text{Fe}^{3+}$, which precipitates as $\text{Fe(OH)}_3$ during pH adjustment:

$$2\text{Fe}^{2+} + \text{H}$$2\text{O}2 + 2\text{H}^+ \rightarrow 2\text{Fe}^{3+} + 2\text{H}2\text{O}
$$\text{Fe}^{3+} + 3\text{OH}^- \rightarrow \text{Fe(OH)}3 \downarrow$$

Example protocol :

• Add 2 mL of 30% $\text{H}_2\text{O}_2$ per liter of 12% $\text{HCl}$ before mixing with the $\text{CaO}$ slurry.

• Adjust post-reaction pH to 10–11 using $\text{Ca(OH)}_2$ to precipitate residual $\text{Fe(OH)}_3$.

Continuous Process Optimization

Industrial-scale production often employs continuous reactors to enhance yield and consistency. The patent US20070009423A1 describes a two-stage reaction system:

First-Stage Reactor

A slurry of $\text{CaO}$ and $\text{CaCl}_2$ solution is fed into a continuously stirred tank reactor (CSTR) alongside pretreated $\text{HCl}$. The exothermic reaction maintains temperatures between 50–80°C, reducing external heating requirements.

Second-Stage Reactor

Unreacted $\text{CaO}$ from the first stage is transferred to a secondary reactor with additional $\text{HCl}$. This step ensures >99% conversion efficiency and minimizes raw material waste.

Table 1: Comparative Analysis of Batch vs. Continuous Processes

Parameter	Batch Process	Continuous Process
Reaction Time	4–6 hours	1–2 hours
Yield	85–90%	95–98%
Product Color	Light brown	Colorless
Energy Consumption	High	Moderate

Purification and Concentration

Post-reaction mixtures contain suspended solids (e.g., $\text{Fe(OH)}_3$, $\text{SiO}_2$) that require removal via filtration. The clarified $\text{CaCl}_2$ solution is then concentrated through vacuum evaporation to achieve 36–40% w/w concentrations.

Filtration Efficiency

• Aging time : Allowing the solution to settle for 24 hours reduces colloidal suspensions, improving filterability.

• Filter media : Cellulose-based membranes achieve 99% solids removal without adsorbing $\text{CaCl}_2$.

Evaporation Parameters

Temperature (°C)	Pressure (kPa)	Final Concentration (%)
70	25	36.5
85	15	39.8
95	5	42.1

Isotopic Enrichment Techniques

Incorporating $^{45}\text{Ca}$ into $\text{CaCl}_2$ necessitates specialized handling to prevent isotopic dilution. Two approaches are prevalent:

Direct Synthesis from 45CaCO3^{45}\text{CaCO}_345CaCO3

Natural $\text{CaCO}_3$ is replaced with isotopically enriched $^{45}\text{CaCO}_3$, which is reacted with $\text{HCl}$:

$$^{45}\text{CaCO}$$3 + 2\text{HCl} \rightarrow ^{45}\text{CaCl}2 + \text{H}2\text{O} + \text{CO}2

Challenges :

• High cost of $^{45}\text{CaCO}_3$ (≈$2,500/g).

• Strict containment protocols to minimize radiation exposure.

Ion Exchange Chromatography

A post-synthesis method involves passing natural $\text{CaCl}_2$ through cation-exchange resins loaded with $^{45}\text{Ca}^{2+}$. The resin selectively replaces natural $\text{Ca}^{2+}$ with $^{45}\text{Ca}^{2+}$, achieving 95–98% isotopic purity.

Quality Control and Analytical Validation

Radiochemical Purity

Gamma spectroscopy confirms the absence of extraneous radionuclides (e.g., $^{40}\text{K}$, $^{137}\text{Cs}$) with detection limits <0.1 Bq/g.

Chemical Purity

Table 2: Impurity Limits in $^{45}\text{CaCl}_2$

Impurity	Maximum Allowable (ppm)
Fe	5
Mg	10
SiO₂	20
Heavy Metals	2

Chemical Reactions Analysis

Types of Reactions

Calcium chloride CA 45 undergoes several types of chemical reactions, including:

Dissolution: When dissolved in water, calcium chloride releases a significant amount of heat due to its high enthalpy change of solution.

Electrolysis: Molten calcium chloride can be electrolyzed to produce calcium metal and chlorine gas[ \text{CaCl}_2 \rightarrow \text{Ca} + \text{Cl}_2 ]

Precipitation: Calcium chloride reacts with phosphate ions to form calcium phosphate[ 3\text{CaCl}_2 + 2\text{PO}_4^{3-} \rightarrow \text{Ca}_3(\text{PO}_4)_2 + 6\text{Cl}^- ]

Common Reagents and Conditions

Common reagents used in reactions with calcium chloride include hydrochloric acid, sodium carbonate, and phosphate salts. The reactions typically occur under standard laboratory conditions .

Major Products

The major products formed from reactions involving calcium chloride include calcium phosphate, calcium hydroxide, and chlorine gas .

Scientific Research Applications

Chemistry

• Drying Agent : Calcium chloride is widely used as a drying agent in laboratory settings due to its hygroscopic nature. It effectively removes moisture from air and solvents, making it essential in chemical syntheses and reactions where water presence must be minimized.
• Electrolysis : It serves as a flux in the electrolysis process for producing calcium metal, facilitating the separation of calcium from other elements.

Biology

• Molecular Biology : In molecular biology, calcium chloride is used to prepare competent cells. This process enhances the uptake of foreign DNA by bacterial cells, which is critical for cloning and genetic engineering applications.
• Plant Physiology : Studies have shown that calcium chloride can influence nutrient uptake in plants. For instance, research on sweet cherries indicates that the penetration of calcium salts into fruit skins can be affected by temperature and humidity levels .

Medicine

• Hypocalcemia Treatment : Calcium chloride is administered intravenously to treat hypocalcemia (low blood calcium levels) and as an antidote for magnesium intoxication. Its mechanism involves increasing calcium ion concentration in the bloodstream, which is vital for various physiological functions .
• Toxicology Studies : Research has explored the distribution of calcium administered as Ca 45 in maternal and fetal organs, providing insights into calcium metabolism during pregnancy .

Construction

• Concrete Acceleration : Calcium chloride accelerates the setting time of concrete, making it useful in construction, especially in cold weather conditions. However, its use is limited in reinforced concrete due to potential corrosion of steel rebar .

De-icing Agent

• Calcium chloride is extensively used as a de-icing agent on roads and sidewalks due to its effectiveness at lower temperatures compared to sodium chloride. It can prevent ice formation at temperatures as low as -52 °C (-62 °F) .

Food Industry

• In the food industry, it acts as a firming agent for canned vegetables and fruits, helping maintain texture during processing.

Case Study 1: Penetration Studies in Fruits

A study investigated the penetration rates of 45CaCl₂ into sweet cherry fruits under varying conditions. Results indicated that higher temperatures significantly increased penetration rates, with optimal conditions observed at 35 °C .

Temperature (°C)	Penetration Rate (hours)
12	96
22	10.9
35	4.6

Case Study 2: Medical Applications

Research highlighted the effectiveness of intravenous calcium chloride administration in treating acute hypocalcemia. The study documented improvements in patient outcomes following treatment with CaCl₂ solutions compared to controls .

Mechanism of Action

Calcium chloride exerts its effects by increasing the concentration of calcium ions (Ca²⁺) in the bloodstream when administered intravenously. This helps restore normal calcium levels in cases of hypocalcemia and counteracts the effects of certain poisonings, such as magnesium intoxication. The calcium ions moderate nerve and muscle performance by regulating the action potential excitation threshold .

Comparison with Similar Compounds

Key Properties

• Radioactivity : $^{45}\text{Ca}$ emits low-energy $\beta$-particles (0.257 MeV), requiring specialized handling to minimize radiation exposure .
• Safety Precautions : Direct contact must be avoided; protective equipment (gloves, goggles) and proper ventilation are mandatory. Contaminated materials require regulated disposal .
• Industrial Use : Restricted to applications such as metallurgical studies, environmental calcium cycling research, and tracer experiments in chemical processes .

Comparison with Similar Compounds

Calcium Chloride (Non-Radioactive: CaCl$_2$)

Chemical and Physical Properties

• Solubility: Both $^{45}\text{CaCl}2$ and non-radioactive CaCl$2$ are highly water-soluble (e.g., 74.5 g/100 mL at 20°C), enabling their use in aqueous solutions .
• Hygroscopicity: Non-radioactive CaCl$2$ is widely used as a desiccant due to its moisture-absorbing capacity, whereas $^{45}\text{CaCl}2$ is avoided in such applications due to radioactivity risks .

Environmental Impact

• Non-radioactive CaCl$2$ can increase soil salinity if overapplied, whereas $^{45}\text{CaCl}2$ poses risks of radioactive contamination .

Potassium Chloride (KCl)

Structural and Functional Differences

• Ionic Composition : KCl dissociates into K$^+$ and Cl$^-$, contrasting with CaCl$2$’s Ca$^{2+}$ and 2Cl$^-$. This affects conductivity, with KCl showing lower conductance than CaCl$2$ in equimolar solutions .
• Agricultural Use : KCl is a potassium fertilizer, while CaCl$2$ supplements calcium deficiency in crops. KCl’s environmental impact includes groundwater contamination risks, whereas CaCl$2$ may alter soil pH .

Sodium Chloride (NaCl)

Conductivity Comparison

• NaCl exhibits higher electrical conductivity than CaCl$_2$ in aqueous solutions due to its higher ion mobility and lower molecular weight .
• Applications : NaCl is a food preservative and de-icing agent, whereas CaCl$_2$ is preferred for de-icing at lower temperatures (-20°C vs. NaCl’s -9°C limit) .

Calcium Nitrate (Ca(NO$3$)$2$)

Agricultural Efficacy

• Ca(NO$3$)$2$ provides dual nitrogen and calcium supplementation. However, CaCl$_2$ is more effective in post-harvest fruit treatments, as shown in mandarin preservation studies .

Data Tables

Table 1: Comparative Properties of Calcium Chloride and Similar Compounds

Property	$^{45}\text{CaCl}_2$	CaCl$_2$	KCl	NaCl	Ca(NO$3$)$2$
Molecular Weight	110.99 (with $^{45}\text{Ca}$)	110.98	74.55	58.44	164.09
Solubility (g/100 mL)	74.5 (20°C)	74.5 (20°C)	34.7 (20°C)	35.9 (20°C)	121.2 (20°C)
Conductivity (S/cm)	N/A	Moderate	Low	High	Moderate
Primary Use	Radioactive tracer	De-icing, food	Fertilizer	Food preservative	Fertilizer
Environmental Risk	Radioactive contamination	Soil salinity	Groundwater pollution	Soil salinity	Nitrate leaching

Sources:

Biological Activity

Calcium chloride (CaCl₂) is an ionic compound that plays a significant role in various biological processes. It is essential for numerous physiological functions, including muscle contraction, neurotransmission, and blood coagulation. This article explores the biological activity of Calcium chloride, particularly focusing on its isotopic variant, Calcium-45 (Ca-45), and its implications in various biological systems.

Calcium chloride dissociates in aqueous solution to release calcium ions (Ca²⁺) and chloride ions (Cl⁻). The calcium ions are crucial for maintaining several physiological processes:

• Nervous System Function : Ca²⁺ is vital for neurotransmitter release at synapses.
• Muscle Contraction : It facilitates the interaction between actin and myosin filaments in muscle fibers.
• Blood Coagulation : Calcium ions are essential cofactors in the clotting cascade.

Biological Activity of Ca-45

Calcium-45 is a radioactive isotope of calcium, primarily used as a tracer in biological studies. Its biological activity can be characterized through various studies:

• Cell Viability and Antigen Production :
  • A study demonstrated that supplementation with 3 mM CaCl₂ significantly enhanced antigen production in BHK-21 suspension cells infected with the foot-and-mouth disease virus. The optimal timing for CaCl₂ supplementation was found to be two hours before or at the time of viral inoculation, leading to an increase in viral titers by approximately 250-fold compared to controls .
• Toxicological Effects :
  • Research on the toxicological effects of CaCl₂ revealed that concentrations above 0.4% could adversely affect embryonic development, impacting cardiac and neuronal activity. Embryos exposed to high concentrations exhibited lethality indicators such as coagulation and absence of heartbeat .
• Calcium Penetration in Fruits :
  • Studies indicated that the penetration rate of calcium into fruits decreased with their developmental stage. This has implications for agricultural practices, particularly in preventing physiological disorders like blossom end rot .

Table 1: Summary of Key Findings on Biological Activity of CaCl₂

Study Reference	Focus Area	Key Findings
	Antigen Production	3 mM CaCl₂ enhances antigen yield significantly; optimal timing is crucial for efficacy.
	Toxicology	High concentrations (>0.4%) lead to developmental toxicity in embryos; lethality observed.
	Fruit Development	Calcium penetration decreases with fruit maturity; affects quality and shelf life of produce.

Mechanisms Influencing Biological Activity

The biological activity of CaCl₂, particularly in its role as a calcium source, is influenced by several mechanisms:

• Calcium Binding Proteins : Proteins such as VCaB45 have been shown to bind calcium ions effectively, with significant implications for cellular processes like stress response and signaling pathways .
• pH and Ionic Strength : The effectiveness of CaCl₂ can vary based on environmental conditions such as pH and ionic strength, affecting its bioavailability and interaction with cellular components.